Cas no 188429-02-9 (3-Nitro-2-(phenylsulfonyl)pyridine)

3-Nitro-2-(phenylsulfonyl)pyridine is a high-purity synthetic intermediate primarily used in pharmaceutical and agrochemical research. Its distinctive structure, featuring a nitro group and a phenylsulfonyl moiety on a pyridine ring, makes it a versatile building block for nucleophilic substitution and cross-coupling reactions. The compound exhibits excellent stability under standard storage conditions, ensuring reliable performance in synthetic applications. Its electron-withdrawing properties enhance reactivity in heterocyclic transformations, facilitating the synthesis of complex molecules. Suitable for use in medicinal chemistry and material science, this compound is characterized by consistent batch-to-batch quality and compatibility with a range of organic solvents.

3-Nitro-2-(phenylsulfonyl)pyridine structure

188429-02-9 structure

Product Name:3-Nitro-2-(phenylsulfonyl)pyridine

CAS No:188429-02-9

MF:C₁₁H₈N₂O₄S

MW:264.257221221924

MDL:MFCD02082996

CID:2785576

PubChem ID:371687

Update Time:2025-11-02

3-Nitro-2-(phenylsulfonyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Nitro-2-(phenylsulfonyl)pyridine
- 3NO2-2Pyrid-SO2-Ph
- MLS001166178
- AKOS005083557
- 188429-02-9
- cid_371687
- 3-Nitro-2-pyridyl phenyl sulfone
- 3-(Hydroxy(oxido)amino)-2-(phenylsulfonyl)pyridine
- PYRIDINE, 3-NITRO-2-(PHENYLSULFONYL)-
- 1R-0620
- NSC646125
- DTXCID90278433
- SCHEMBL18497242
- DTXSID00327320
- NSC-646125
- NCI60_015876
- BDBM54427
- 2-besyl-3-nitro-pyridine
- SMR000550054
- 2-(benzenesulfonyl)-3-nitro-pyridine
- CHEMBL1520276
- MDL： MFCD02082996
- Inchi： 1S/C11H8N2O4S/c14-13(15)10-7-4-8-12-11(10)18(16,17)9-5-2-1-3-6-9/h1-8H
- InChI Key： QBXNQOWQGUPAEO-UHFFFAOYSA-N
- SMILES： S(C1C(=CC=CN=1)[N+](=O)[O-])(C1C=CC=CC=1)(=O)=O

Computed Properties

Exact Mass: 264.02047791Da
Monoisotopic Mass: 264.02047791Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 392
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 101Å²

3-Nitro-2-(phenylsulfonyl)pyridine Pricemore >>

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